N'-(3,5-dibromo-4-hydroxybenzylidene)-1-naphthohydrazide

• IUPAC Name: N-[(E)-(3,5-dibromo-4-hydroxyphenyl)methylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H12Br2N2O2/c19-15-8-11(9-16(20)17(15)23)10-21-22-18(24)14-7-3-5-12-4-1-2-6-13(12)14/h1-10,23H,(H,22,24)/b21-10+
• InChI Key: BZMMCFATYGTQDN-UFFVCSGVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NN=CC3=CC(=C(C(=C3)Br)O)Br
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)N/N=C/C3=CC(=C(C(=C3)Br)O)Br
• Molecular Formula: C18H12Br2N2O2
• Molecular Weight: 448.1 g/mol

Description

N'-(3,5-dibromo-4-hydroxybenzylidene)-1-naphthohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DBHN and has a molecular formula of C17H10Br2N2O2.

Mechanism of Action

The mechanism of action of DBHN is not fully understood. However, it is believed that DBHN exerts its effects by inhibiting the activity of various enzymes and proteins that are involved in the pathogenesis of various diseases.
Biochemical and physiological effects:
DBHN has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. DBHN has also been found to have potent antioxidant activity and can scavenge free radicals. Additionally, DBHN has been found to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

DBHN has several advantages in laboratory experiments. It is readily available, easy to synthesize, and relatively stable. However, DBHN has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on DBHN. Some of these include:
1. Investigating the potential of DBHN as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases.
2. Studying the mechanism of action of DBHN to gain a better understanding of how it exerts its effects.
3. Developing new synthetic methods for DBHN to improve its yield and purity.
4. Conducting more studies on the toxicity of DBHN to determine its safety for use in humans.
5. Exploring the potential of DBHN as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, N'-(3,5-dibromo-4-hydroxybenzylidene)-1-naphthohydrazide is a chemical compound that has shown great potential for various scientific research applications. It has been found to exhibit potent antibacterial, antifungal, antiviral, anti-inflammatory, antioxidant, and anticancer activities. DBHN has several advantages in laboratory experiments, including its availability, ease of synthesis, and stability. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations. There are several future directions for research on DBHN, including investigating its potential as a therapeutic agent for various diseases and developing new synthetic methods.

Synthesis Methods

The synthesis of DBHN involves the reaction between 3,5-dibromo-4-hydroxybenzaldehyde and 1-naphthohydrazide in the presence of a suitable catalyst. This reaction yields DBHN as a yellow crystalline solid with a high yield.

Scientific Research Applications

DBHN has been extensively studied for its potential applications in various fields of science. It has been found to exhibit excellent antibacterial, antifungal, and antiviral properties. DBHN has also been found to have potent anti-inflammatory, antioxidant, and anticancer activities.